Cas no 2228432-11-7 (1-bromo-2-(but-3-yn-2-yl)benzene)

• Product Name: 1-bromo-2-(but-3-yn-2-yl)benzene
• CAS No: 2228432-11-7
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 6399369
• PubChem ID: 88563593
• Update Time: 2025-08-02

1-bromo-2-(but-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(but-3-yn-2-yl)benzene
• SCHEMBL10079991
• EN300-1905395
• 2228432-11-7
• 1-Bromo-2-(1-methyl-2-propyn-1-yl)benzene

• Inchi： 1S/C10H9Br/c1-3-8(2)9-6-4-5-7-10(9)11/h1,4-8H,2H3
• InChI Key： BTGPTXGGUYIGDL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1C(C)C#C

Computed Properties

• Exact Mass: 207.98876g/mol
• Monoisotopic Mass: 207.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 223.3±15.0 °C(Predicted)

Additional information on 1-bromo-2-(but-3-yn-2-yl)benzene

1-Bromo-2-(But-3-Yn-2-Yl)Benzene: A Comprehensive Overview

1-Bromo-2-(But-3-Yn-2-Yl)Benzene, also known by its CAS registry number CAS No. 2228432-11-7, is a versatile organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a butynyl group attached to a benzene ring. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 1-Bromo-2-(But-3-Yn-2-Yl)Benzene typically involves multi-step reactions, often starting from bromobenzene or other aromatic precursors. The introduction of the butynyl group is achieved through alkylation or coupling reactions, which require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

In terms of physical properties, 1-Bromo-2-(But-3-Yn-2-Yl)Benzene exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The applications of 1-Bromo-2-(But-3-Yn-2-Yl)Benzene are diverse and expanding rapidly due to its reactivity and structural versatility. In organic synthesis, it serves as an intermediate for constructing complex aromatic compounds with substituted alkynyl groups. For instance, recent studies have demonstrated its use in the preparation of biaryl compounds with tunable electronic properties, which are valuable in the development of advanced materials like organic semiconductors.

In the field of materials science, 1-Bromo-2-(But-3-Yn-2-Yl)Benzene has been employed as a building block for constructing two-dimensional covalent organic frameworks (COFs). These materials exhibit exceptional stability and porosity, making them promising candidates for gas storage and catalytic applications. Researchers have also explored its potential in click chemistry reactions, where the alkyne group facilitates rapid and selective bond formations.

From an environmental perspective, the handling and disposal of CAS No. 2228432-11_7 must adhere to standard laboratory safety protocols. While it is not classified as a hazardous material under normal conditions, precautions should be taken to minimize exposure during synthesis and use.

In summary, 1-Bromo_(But_3_Yn_) stands out as a valuable compound in modern chemistry due to its unique structure, reactivity, and wide range of applications. Ongoing research continues to uncover new ways to harness its potential, ensuring its relevance in both academic and industrial settings for years to come.